Cas no 2807450-80-0 (3-Chloro-5-fluoro-4'-methyl-1,1'-biphenyl)

• Product Name: 3-Chloro-5-fluoro-4'-methyl-1,1'-biphenyl
• CAS No: 2807450-80-0
• MF: C₁₃H₁₀ClF
• MW: 220.669906139374
• CID: 6795752
• PubChem ID: 70820610
• Update Time: 2025-05-20

3-Chloro-5-fluoro-4'-methyl-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-fluoro-4'-methyl-1,1'-biphenyl
• MFCD34758857
• 2807450-80-0
• SCHEMBL12999492

• Inchi： 1S/C13H10ClF/c1-9-2-4-10(5-3-9)11-6-12(14)8-13(15)7-11/h2-8H,1H3
• InChI Key： UQDPFFGOKLTEOJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1C=CC(C)=CC=1)F

Computed Properties

• Exact Mass: 220.0455062g/mol
• Monoisotopic Mass: 220.0455062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Additional information on 3-Chloro-5-fluoro-4'-methyl-1,1'-biphenyl

3-Chloro-5-fluoro-4'-methyl-1,1'-biphenyl: A Comprehensive Overview

The compound 3-Chloro-5-fluoro-4'-methyl-1,1'-biphenyl, also known by its CAS number 2807450-80-0, is a significant molecule in the field of organic chemistry. This compound belongs to the class of biphenyl derivatives, which have been extensively studied due to their unique electronic properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features two phenyl rings connected by a single bond, with substituents at specific positions that influence its chemical reactivity and biological activity.

Recent advancements in computational chemistry have allowed researchers to better understand the electronic structure of 3-Chloro-5-fluoro-4'-methyl-1,1'-biphenyl. Studies using density functional theory (DFT) have revealed that the presence of chlorine and fluorine atoms at positions 3 and 5, respectively, introduces significant electron-withdrawing effects. These effects not only stabilize the molecule but also enhance its reactivity in various organic reactions. Additionally, the methyl group at position 4' on the second phenyl ring contributes to steric effects, which can influence the molecule's conformation and interactions with other molecules.

The synthesis of 3-Chloro-5-fluoro-4'-methyl-1,1'-biphenyl has been optimized through a series of innovative approaches. One notable method involves a Suzuki-Miyaura coupling reaction, where a boronic acid derivative reacts with an aryl halide in the presence of a palladium catalyst. This method has been widely adopted due to its high yield and selectivity. Recent research has further explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of applications, 3-Chloro-5-fluoro-4'-methyl-1,1'-biphenyl has shown promise in drug discovery programs targeting various diseases. For instance, studies have demonstrated its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. Furthermore, this compound has been investigated for its role in inhibiting enzyme activity related to neurodegenerative diseases such as Alzheimer's and Parkinson's.

The environmental impact of 3-Chloro-5-fluoro-4'-methyl-1,1'-biphenyl has also been a topic of recent research. Studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in aquatic environments compared to other halogenated aromatic compounds. However, further research is required to fully understand its long-term ecological effects and potential risks to aquatic life.

In conclusion, 3-Chloro-5-fluoro-4'-methyl-1,1'-biphenyl is a versatile compound with significant potential in various fields. Its unique chemical properties and diverse applications make it an important subject for ongoing research. As new synthetic methods and biological insights continue to emerge, this compound is poised to play an even greater role in advancing modern chemistry and medicine.